Cas no 68400-57-7 (N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide)
N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide is a long-chain fatty acid amide derivative with a polar, multi-hydroxyl head group. Its structure combines hydrophobic (C18 alkyl chain) and hydrophilic (hydroxyl-rich moiety) components, making it a versatile surfactant or emulsifier. The compound exhibits excellent solubility in polar solvents and forms stable micellar structures, enhancing its utility in formulations requiring controlled hydrophilicity-lipophilicity balance. Its multiple hydroxyl groups enable hydrogen bonding, improving compatibility with aqueous systems and polar substrates. This amphiphilic nature makes it suitable for applications in personal care, pharmaceuticals, or specialty coatings, where it can function as a stabilizer, dispersant, or conditioning agent. The compound’s biodegradability profile is favorable due to its hydrolyzable amide linkage.
68400-57-7 structure
Product Name:N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide
CAS No:68400-57-7
MF:C22H45NO4
MW:387.597007513046
CID:970392
PubChem ID:110194
Update Time:2025-06-07
N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]stearamide
- N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]octadecanamide
- N-(2-Hydroxy-1,1-bis(hydroxymethyl)ethyl)stearamide
- SCHEMBL1221877
- octadecanamide, n-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-
- N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]octadecanamide
- Octadecanamide, N-(2-hydroxy-1,1-bis(hydroxymethyl)ethyl)-
- DTXSID8071510
- EINECS 270-047-1
- 68400-57-7
- NS00036587
- LQRFVSAFANRBHO-UHFFFAOYSA-N
- N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide
-
- Inchi: 1S/C22H45NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(27)23-22(18-24,19-25)20-26/h24-26H,2-20H2,1H3,(H,23,27)
- InChI Key: LQRFVSAFANRBHO-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)NC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 387.33485892g/mol
- Monoisotopic Mass: 387.33485892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 20
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- Melting Point: 116-119°C
- Solubility: Chloroform (Very Slightly), DMSO (Very Slightly), Methanol (Slightly, Heated)
N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952873-10mg |
N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]octadecanamide |
68400-57-7 | 10mg |
$ 127.00 | 2023-09-07 | ||
| TRC | H952873-25mg |
N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]octadecanamide |
68400-57-7 | 25mg |
$ 265.00 | 2023-09-07 | ||
| TRC | H952873-50mg |
N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]octadecanamide |
68400-57-7 | 50mg |
$ 523.00 | 2023-09-07 | ||
| TRC | H952873-100mg |
N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]octadecanamide |
68400-57-7 | 100mg |
$1005.00 | 2023-05-18 |
N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyloctadecanamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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